Cas no 39826-79-4 (Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-)

• Product Name: Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-
• CAS No: 39826-79-4
• MF: C₁₀H₆BrNS
• MW: 252.130340099335
• CID: 320253
• PubChem ID: 290637
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonitrile,3-(bromomethyl)-
• 3-(bromomethyl)-1-benzothiophene-2-carbonitrile
• AC1L6E6T
• AC1Q27OE
• AG-J-10439
• AR-1E7403
• CTK4I1946
• NSC154720
• NSC-154720
• 39826-79-4
• DTXSID10302865

• Inchi： 1S/C10H6BrNS/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H,5H2
• InChI Key： XBBNYJQKXZXKSZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)SC2C=CC=CC1=2

Computed Properties

• Exact Mass: 250.94048
• Monoisotopic Mass: 250.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 378.4°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.698
• PSA: 23.79
• LogP: 3.66788